2-(4-fluorophenyl)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]acetamide
• InChI: InChI=1S/C16H14FN5O2/c1-21-16(24)22(20-19-21)14-8-6-13(7-9-14)18-15(23)10-11-2-4-12(17)5-3-11/h2-9H,10H2,1H3,(H,18,23)
• InChI Key: QSNLEBWUURORMK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C16H14FN5O2
• Molecular Weight: 327.31 g/mol

Description

2-(4-fluorophenyl)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C16H14FN5O2 and its molecular weight is 327.319. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation

Researchers have synthesized various derivatives and analogs related to the compound , exploring their potential in medicinal chemistry and materials science. For instance, a study by Sunder and Maleraju (2013) describes the synthesis of novel derivatives with significant anti-inflammatory activity, highlighting the chemical versatility and potential therapeutic applications of such compounds (Sunder & Maleraju, 2013).

Antimicrobial Properties

Another study delves into the antimicrobial properties of fluorophenyl acetamide derivatives, emphasizing their effectiveness against a broad panel of bacterial and fungal strains. The presence of fluorine atoms notably enhances their antimicrobial potency, which could be leveraged in developing new antimicrobial agents (Parikh & Joshi, 2014).

Antipsychotic Potential

The potential antipsychotic properties of certain fluorophenyl acetamide derivatives have also been investigated. These compounds exhibit an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors, suggesting a unique mechanism of action and potential for developing novel antipsychotic drugs (Wise et al., 1987).

Radiopharmaceutical Applications

In the field of radiopharmaceuticals, fluorophenyl acetamide derivatives have been used in the synthesis of selective radioligands for imaging translocator proteins with positron emission tomography (PET), demonstrating their utility in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).

Anticancer Activities

The synthesis and evaluation of fluorophenyl acetamide derivatives for their anticancer activities reveal promising leads. For example, certain derivatives have shown selective cytotoxicity against lung adenocarcinoma cells, indicating their potential as anticancer agents (Evren et al., 2019).